Cas no 874765-99-8 (4-(1H-Tetrazol-5-yl-methyl)-4H-benzo1,4thiazin-3-one)

• Product Name: 4-(1H-Tetrazol-5-yl-methyl)-4H-benzo1,4thiazin-3-one
• CAS No: 874765-99-8
• MF: C₁₀H₉N₅OS
• MW: 247.276359319687
• MDL: MFCD01569354
• CID: 93102
• PubChem ID: 24208802
• Update Time: 2025-04-18

4-(1H-Tetrazol-5-yl-methyl)-4H-benzo1,4thiazin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(1H-Tetrazol-5-ylmethyl)-2H-1,4-benzothiazin-3(4H)-one
• 4-(2H-tetrazol-5-ylmethyl)-1,4-benzothiazin-3-one
• 4-(1H-TETRAZOL-5-YLMETHYL)-4H-BENZO[1,4]THIAZIN-3-ONE
• AKOS025117197
• FT-0753494
• MFCD01569354
• 874765-99-8
• 4-[(2H-Tetrazol-5-yl)methyl]-2H-1,4-benzothiazin-3(4H)-one
• DTXSID20639891
• 4-(1H-Tetrazol-5-yl-methyl)-4H-benzo1,4thiazin-3-one

• MDL： MFCD01569354
• Inchi： 1S/C10H9N5OS/c16-10-6-17-8-4-2-1-3-7(8)15(10)5-9-11-13-14-12-9/h1-4H,5-6H2,(H,11,12,13,14)
• InChI Key： XCXZEKFJJCQKJQ-UHFFFAOYSA-N
• SMILES： S1CC(N(CC2N=NNN=2)C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 247.05300
• Monoisotopic Mass: 247.05278110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100Ų
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.7

Experimental Properties

• Color/Form: powder
• Density: 1.549
• Boiling Point: 596.3°C at 760 mmHg
• Flash Point: 314.5°C
• Refractive Index: 1.727
• PSA: 100.07000
• LogP: 0.90360
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines